Cas no 378752-56-8 ((5Z)-5-{7-methyl-4-oxo-2-(piperidin-1-yl)-4H-pyrido1,2-apyrimidin-3-ylmethylidene}-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5Z)-5-{7-methyl-4-oxo-2-(piperidin-1-yl)-4H-pyrido1,2-apyrimidin-3-ylmethylidene}-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 378752-56-8
• MF: C₂₆H₂₆N₄O₂S₂
• MW: 490.640243053436
• CID: 6028230
• PubChem ID: 5733493
• Update Time: 2023-12-13

(5Z)-5-{7-methyl-4-oxo-2-(piperidin-1-yl)-4H-pyrido1,2-apyrimidin-3-ylmethylidene}-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-{7-methyl-4-oxo-2-(piperidin-1-yl)-4H-pyrido1,2-apyrimidin-3-ylmethylidene}-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• (Z)-5-((7-methyl-4-oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-(1-phenylethyl)-2-thioxothiazolidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 7-methyl-3-[[4-oxo-3-(1-phenylethyl)-2-thioxo-5-thiazolidinylidene]methyl]-2-(1-piperidinyl)-
• AKOS016294192
• AKOS001439268
• UPCMLD0ENAT5980988:001
• (5Z)-5-{[7-methyl-4-oxo-2-(piperidin-1-yl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 7-methyl-3-{[4-oxo-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-4-one
• F1056-0168
• (5Z)-5-[(7-methyl-4-oxo-2-piperidin-1-ylpyrido[1,2-a]pyrimidin-3-yl)methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Z57238174
• 378752-56-8

• Inchi： 1S/C26H26N4O2S2/c1-17-11-12-22-27-23(28-13-7-4-8-14-28)20(24(31)29(22)16-17)15-21-25(32)30(26(33)34-21)18(2)19-9-5-3-6-10-19/h3,5-6,9-12,15-16,18H,4,7-8,13-14H2,1-2H3
• InChI Key： DODZAPKQJHIRSC-UHFFFAOYSA-N
• SMILES： C12C=CC(C)=CN1C(=O)C(C=C1SC(=S)N(C(C3=CC=CC=C3)C)C1=O)=C(N1CCCCC1)N=2

Computed Properties

• Exact Mass: 490.14971843g/mol
• Monoisotopic Mass: 490.14971843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines